Cas no 651005-92-4 (1-(5-propylpyrimidin-2-yl)-1,4-diazepane)

• Product Name: 1-(5-propylpyrimidin-2-yl)-1,4-diazepane
• CAS No: 651005-92-4
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 961522
• PubChem ID: 2796028
• Update Time: 2025-04-19

1-(5-propylpyrimidin-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(5-propylpyrimidin-2-yl)-1,4-diazepane
• HMS542K15
• DTXSID00383820
• 651005-92-4
• Maybridge1_000411
• SR-01000631002-1
• 1-(5-propylpyrimidin-2-yl)-1,4-diazepane, AldrichCPR
• J-503441
• CCG-40894
• BRD-K02925594-001-01-1
• Oprea1_792937

• Inchi： 1S/C12H20N4/c1-2-4-11-9-14-12(15-10-11)16-7-3-5-13-6-8-16/h9-10,13H,2-8H2,1H3
• InChI Key： VCYGWMDVJHDLFT-UHFFFAOYSA-N
• SMILES： N1(C2N=CC(=CN=2)CCC)CCNCCC1

Computed Properties

• Exact Mass: 220.16900
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 380.3°C at 760 mmHg
• Flash Point: 183.8°C
• Refractive Index: 1.525
• PSA: 41.05000
• LogP: 1.62260

1-(5-propylpyrimidin-2-yl)-1,4-diazepane Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：